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Compound of Interest

Compound Name: 4-Bromo-2-ethyl-1-iodobenzene

Cat. No.: B069907 Get Quote

1.1 Chemical Identity

Property Value

IUPAC Name 4-bromo-2-ethyl-1-iodobenzene

CAS Number 175278-30-5

Molecular Formula C8H8BrI

InChI Key JWKQXPHYKRQLEJ-UHFFFAOYSA-N

SMILES CCC1=C(I)C=CC(Br)=C1

1.2 Physicochemical Properties

Property Value Source

Appearance Clear colorless to brown liquid [1]

Assay (GC) ≥96.0% [1]

Refractive Index 1.6315-1.6365 at 20°C [1]

Form Liquid [1]
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Section 2: Hazard Identification and Classification
This substance is classified as hazardous. The primary hazards are related to skin, eye, and

respiratory irritation.

2.1 GHS Hazard Statements

Code Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

2.2 Signal Word

Warning

2.3 Precautionary Statements
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Code Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264
Wash face, hands and any exposed skin

thoroughly after handling.

P271 Use only outdoors or in a well-ventilated area.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

P312
Call a POISON CENTER or doctor if you feel

unwell.

P362 + P364
Take off contaminated clothing and wash it

before reuse.

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.

P501
Dispose of contents/ container to an approved

waste disposal plant.

Section 3: Experimental Protocols - Safe Handling
and Emergency Procedures
3.1 Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:
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Protection Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical goggles.

Skin Protection
Wear protective gloves and clothing to prevent

skin exposure.

Respiratory Protection

Under normal use conditions, no protective

equipment is needed. If engineering controls are

not sufficient, use a suitable respirator.

3.2 Handling Procedures

Handle in accordance with good industrial hygiene and safety practice.[2][3]

Avoid contact with skin and eyes.[2]

Do not breathe mist/vapors/spray.[2]

Do not ingest. If swallowed then seek immediate medical assistance.[2]

3.3 Storage Procedures

Keep in a dry, cool and well-ventilated place.[2]

Keep container tightly closed.[2]

Protect from direct sunlight as the substance is light sensitive.[2]

Incompatible Materials: Strong oxidizing agents.[3]

3.4 Emergency First-Aid Measures
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Exposure Route First-Aid Protocol

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[2]

Inhalation

Remove person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Get medical attention.[2]

Ingestion
Clean mouth with water. Get medical attention.

[2]

Section 4: Visualized Workflows
The following diagrams illustrate the logical flow for safe handling and emergency response.
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Caption: Workflow for the safe handling of 4-Bromo-2-ethyl-1-iodobenzene.
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Caption: Emergency response procedures for exposure to 4-Bromo-2-ethyl-1-iodobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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